2-[(Diethylamino)methyl]-4-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]phenyl 2-bromobenzoate

• Molecular Formula: C25H24BrN3O4S
• Molecular Weight: 542.4 g/mol
• IUPAC Name: [2-(diethylaminomethyl)-4-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]phenyl] 2-bromobenzoate
• InChI: InChI=1S/C25H24BrN3O4S/c1-3-29(4-2)16-17-15-18(27-24-20-10-6-8-12-23(20)34(31,32)28-24)13-14-22(17)33-25(30)19-9-5-7-11-21(19)26/h5-15H,3-4,16H2,1-2H3,(H,27,28)
• InChI Key: YPQKBTWNYWWNEA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC(=C1)NC2=NS(=O)(=O)C3=CC=CC=C32)OC(=O)C4=CC=CC=C4Br

Description

2-[(Diethylamino)methyl]-4-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]phenyl 2-bromobenzoate: is a complex organic compound with a unique structure.

• Its chemical formula is C₂₂H₂₀N₃O₄SBr, and it contains both benzothiazole and benzoate moieties.
• The compound’s systematic name reflects its substituents and functional groups, emphasizing the presence of diethylamino, bromine, and the benzothiazole ring.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the reaction between 2-aminobenzothiazole and 2-bromobenzoic acid, followed by subsequent functional group modifications.

Reaction Conditions: These reactions typically occur under reflux conditions using appropriate solvents and reagents.

Industrial Production: While not widely produced industrially, research laboratories often synthesize it for specific applications.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and the substituents involved.

Scientific Research Applications

Biology and Medicine: It may have biological activity due to its unique structure. Scientists explore its potential as a drug candidate or probe for biological studies.

Industry: While not widely used, it could find applications in materials science or specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific molecular targets. Further research is needed to elucidate these pathways.

Comparison with Similar Compounds

Similar Compounds: Other benzothiazole derivatives or benzoate-containing compounds.

Uniqueness: Highlight its distinctive features, such as the combination of diethylamino, bromine, and the benzothiazole ring.

Remember that this compound’s detailed properties and applications may vary based on ongoing research.